Cas no 103011-87-6 (2-Methylquinoline-5-carbonitrile)

2-Methylquinoline-5-carbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with a methyl group at the 2-position and a cyano group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl group can influence steric and electronic properties. Its high purity and stability under standard conditions ensure consistent performance in complex chemical transformations. The compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry and material science applications.
2-Methylquinoline-5-carbonitrile structure
103011-87-6 structure
Product Name:2-Methylquinoline-5-carbonitrile
CAS No:103011-87-6
MF:C11H8N2
MW:168.194622039795
CID:3168113
PubChem ID:20250419
Update Time:2025-05-24

2-Methylquinoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 103011-87-6
    • SCHEMBL3971916
    • G71325
    • 2-Methylquinoline-5-carbonitrile
    • Inchi: 1S/C11H8N2/c1-8-5-6-10-9(7-12)3-2-4-11(10)13-8/h2-6H,1H3
    • InChI Key: XTFFRROIGALDGL-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C2C(C#N)=CC=CC=12

Computed Properties

  • Exact Mass: 168.068748g/mol
  • Monoisotopic Mass: 168.068748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.19g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.7Ų

2-Methylquinoline-5-carbonitrile Pricemore >>

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Additional information on 2-Methylquinoline-5-carbonitrile

2-Methylquinoline-5-carbonitrile: A Comprehensive Overview

2-Methylquinoline-5-carbonitrile (CAS No. 103011-87-6) is a heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound, characterized by its quinoline backbone with a methyl group at position 2 and a cyano group at position 5, has garnered attention due to its unique chemical properties and versatility in synthesis. Recent advancements in organic chemistry have further highlighted its role in drug discovery, material science, and catalysis.

The quinoline framework is a well-known structure in organic chemistry, often utilized as a building block for synthesizing bioactive molecules. The addition of the methyl group at position 2 enhances the compound's stability and lipophilicity, while the cyano group at position 5 introduces electron-withdrawing effects, making it suitable for various chemical transformations. These structural features make 2-Methylquinoline-5-carbonitrile an attractive candidate for exploring novel chemical reactions and applications.

Recent studies have demonstrated the utility of 2-Methylquinoline-5-carbonitrile in the development of advanced materials. For instance, researchers have employed this compound as a precursor for synthesizing metal-organic frameworks (MOFs) with enhanced catalytic activity. The ability of this compound to coordinate with metal ions has been exploited to create MOFs that exhibit superior performance in gas storage and catalytic processes. Such findings underscore its potential in contributing to the next generation of sustainable materials.

In the realm of pharmacology, 2-Methylquinoline-5-carbonitrile has shown promise as a lead compound for drug development. Its structural similarity to known bioactive agents has prompted investigations into its potential as an anti-inflammatory or anticancer agent. Preliminary studies suggest that this compound may exhibit selective cytotoxicity against cancer cells, making it a valuable starting point for further research.

The synthesis of 2-Methylquinoline-5-carbonitrile has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize microwave-assisted synthesis or continuous flow chemistry. These advancements not only improve yield and purity but also reduce the environmental footprint of the manufacturing process.

Moreover, the electronic properties of 2-Methylquinoline-5-carbonitrile make it an interesting candidate for optoelectronic applications. Its absorption characteristics in the visible spectrum suggest potential use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Ongoing research is focused on enhancing its stability and efficiency under operational conditions to unlock its full potential in these fields.

In conclusion, 2-Methylquinoline-5-carbonitrile (CAS No. 103011-87-6) stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemistry and materials science.

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